Cas no 132557-72-3 (2,3,3-trimethylindole-5-sulfonic acid)

• Product Name: 2,3,3-trimethylindole-5-sulfonic acid
• CAS No: 132557-72-3
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• MDL: MFCD09033907
• CID: 139403
• PubChem ID: 11149656
• Update Time: 2025-04-19

2,3,3-trimethylindole-5-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Sodium 2,3,3-trimethyl-3H-indole-5-sulfonate
• 2,3,3-Trimethyl-3H-indole-5-sulfonic acid
• 3H-Indole-5-sulfonicacid, 2,3,3-trimethyl-
• 2,3,3-trimethylindolenine-5-sulfonate
• 2,3,3-trimethylindolenine-5-sulfonic acid
• 2,3,3-trimethylindolinium 5-sulfone
• 2,3,3-trimethylindolium-5-sulfonate
• 5-Sulfo-2,3,3-trimethyl indolenine sodium salt
• 5-sulfo-2,3,3-trimethylindolenine
• 5-sulphonato-2,3,3-trimethylindolenine
• 2,3,3-trimethylindole-5-sulfonic acid
• AS-65856
• FT-0656765
• 3H-Indole-5-sulfonic acid, 2,3,3-trimethyl-
• BP-23983
• AKOS015889770
• 132557-73-4
• PD045656
• 132557-72-3
• CS-0379016
• SCHEMBL47326
• A806458
• 2,3,3-trimethyl-3H-indole-5-sulfonicacid
• 2,3,3-trimethyl-5-sulpho-indole
• 3H-Indole-5-sulfonicacid,2,3,3-trimethyl-
• FT-0652577
• EN300-370597
• W18986
• 5-sulpho-2,3,3-trimethylindole
• HUFDYAIAEFHOKI-UHFFFAOYSA-N
• DB-062911

• MDL： MFCD09033907
• Inchi： 1S/C11H13NO3S/c1-7-11(2,3)9-6-8(16(13,14)15)4-5-10(9)12-7/h4-6H,1-3H3,(H,13,14,15)
• InChI Key： HUFDYAIAEFHOKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(C)=N2)(=O)(=O)O

Computed Properties

• Exact Mass: 239.06169
• Monoisotopic Mass: 239.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.34
• PSA: 66.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles